Cas no 1208375-41-0 (4-(Chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride)
4-(Chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 4-(chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride
- 4-(chloromethyl)-2-(furan-2-yl)-1,3-thiazolehydrochloride
- 4-(Chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride
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- Inchi: 1S/C8H6ClNOS.ClH/c9-4-6-5-12-8(10-6)7-2-1-3-11-7;/h1-3,5H,4H2;1H
- InChI Key: YIMPLINWSNWLDY-UHFFFAOYSA-N
- SMILES: ClCC1=CSC(C2=CC=CO2)=N1.Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 158
- Topological Polar Surface Area: 54.3
4-(Chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-54123-0.05g |
4-(chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride |
1208375-41-0 | 0.05g |
$59.0 | 2023-02-10 | ||
| Enamine | EN300-54123-0.1g |
4-(chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride |
1208375-41-0 | 0.1g |
$87.0 | 2023-02-10 | ||
| Enamine | EN300-54123-0.25g |
4-(chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride |
1208375-41-0 | 0.25g |
$124.0 | 2023-02-10 | ||
| Enamine | EN300-54123-0.5g |
4-(chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride |
1208375-41-0 | 0.5g |
$195.0 | 2023-02-10 | ||
| Enamine | EN300-54123-1.0g |
4-(chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride |
1208375-41-0 | 1.0g |
$251.0 | 2023-02-10 | ||
| Enamine | EN300-54123-2.5g |
4-(chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride |
1208375-41-0 | 2.5g |
$465.0 | 2023-02-10 | ||
| Enamine | EN300-54123-5.0g |
4-(chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride |
1208375-41-0 | 5.0g |
$820.0 | 2023-02-10 | ||
| Enamine | EN300-54123-10.0g |
4-(chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride |
1208375-41-0 | 10.0g |
$1312.0 | 2023-02-10 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01086510-1g |
4-(Chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride |
1208375-41-0 | 95% | 1g |
¥1246.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01086510-5g |
4-(Chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride |
1208375-41-0 | 95% | 5g |
¥4088.0 | 2023-04-05 |
4-(Chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 4-(Chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride
Comprehensive Overview of 4-(Chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride (CAS No. 1208375-41-0)
4-(Chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride (CAS No. 1208375-41-0) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazole and furan rings, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the reactive chloromethyl group, make it a valuable building block for drug discovery and material science applications.
In recent years, the demand for heterocyclic compounds like 4-(Chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride has surged due to their role in developing antimicrobial agents, anticancer drugs, and pesticides. Researchers are particularly interested in its potential to modulate biological pathways, thanks to its thiazole-furan hybrid scaffold. This compound’s hydrochloride salt form enhances its solubility, making it more suitable for formulation studies.
The synthesis of 4-(Chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride involves multi-step organic reactions, often starting from furan-2-carbaldehyde and chloroacetone. Its CAS No. 1208375-41-0 is frequently searched in chemical databases, reflecting its importance in medicinal chemistry and material science. The compound’s molecular weight and physicochemical properties are well-documented, aiding in its application across diverse industries.
One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for such compounds. 4-(Chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride is no exception, with researchers focusing on green chemistry approaches to reduce environmental impact. This aligns with the growing interest in eco-friendly pharmaceuticals and biodegradable materials, making the compound a subject of cutting-edge research.
Another area of interest is the compound’s potential in drug delivery systems. Its chloromethyl group allows for facile functionalization, enabling the attachment of targeting moieties or polymeric carriers. This versatility has led to its inclusion in studies on nanoparticle-based therapies and controlled-release formulations, addressing the need for more efficient and patient-friendly treatments.
From an industrial perspective, 4-(Chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride is often discussed in the context of scale-up challenges and process optimization. Companies are investing in continuous flow chemistry to improve yield and purity, reflecting the broader shift toward automated synthesis in chemical manufacturing. These advancements are crucial for meeting the rising demand for high-quality intermediates.
In summary, 4-(Chloromethyl)-2-(furan-2-yl)-1,3-thiazole hydrochloride (CAS No. 1208375-41-0) is a compound of immense scientific and industrial relevance. Its applications span pharmaceuticals, agrochemicals, and advanced materials, driven by its adaptable chemical structure. As research continues to uncover new uses, this compound remains at the forefront of innovation in organic chemistry and drug development.
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